Cas no 84331-34-0 (Gentiodelphin)

• Product name: Gentiodelphin
• CAS No: 84331-34-0
• MF: C₅₁H₅₃O₂₈
• MW: 1113.94973826408
• CID: 989329

Gentiodelphin Chemical and Physical Properties

Names and Identifiers

• gentiodelphin
• gentiodelphin chloride
• C08641
• Q27106716
• Delphinidin 3-glucoside-5,3'-di-(6-caffeoylglucoside)
• Gentiodelphin

• Inchi： 1S/C51H52O28/c52-16-33-39(62)42(65)45(68)51(77-33)76-32-15-23-29(13-22(53)14-30(23)74-49-46(69)43(66)40(63)34(78-49)17-71-36(59)7-3-19-1-5-24(54)26(56)9-19)73-48(32)21-11-28(58)38(61)31(12-21)75-50-47(70)44(67)41(64)35(79-50)18-72-37(60)8-4-20-2-6-25(55)27(57)10-20/h1-15,33-35,39-47,49-52,62-70H,16-18H2,(H6-,53,54,55,56,57,58,59,60,61)/p+1/t33-,34-,35-,39-,40-,41-,42+,43+,44+,45-,46-,47-,49-,50-,51-/m1/s1
• InChI Key： CMHKKALEZOJWDP-JXKRDHHRSA-O
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(/C=C/C1C=CC(=C(C=1)O)O)=O)O)O)O)OC1=CC(=CC2=C1C=C(C(C1=CC(=C(C(=C1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(/C=C/C3C=CC(=C(C=3)O)O)=O)O1)O)O)O)O)O)=[O+]2)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 79
• Rotatable Bond Count: 18
• Complexity: 2020
• XLogP3: -0.783
• Topological Polar Surface Area: 453